Cas no 1806838-97-0 (6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1806838-97-0
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4853813
• Update Time: 2025-05-19

6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-6-3(7(9)10)1-5(12)13-4(6)2-11/h1,7H,(H2,12,13)
• InChI Key： ZLXKHMMJGKBAOB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine

Introduction to 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1806838-97-0)

6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine, with the CAS number 1806838-97-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chloro substituent, a cyano group, and a difluoromethyl moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine has been extensively studied, and several efficient methods have been developed to produce this compound. One notable approach involves the reaction of 4-amino-3-chloropyridine with cyanogen bromide and difluoroacetic acid. This multi-step synthesis process ensures high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of its physical and chemical properties, 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine is a solid at room temperature with a melting point of approximately 150°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits low solubility in water. The compound's stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions, making it suitable for long-term storage and use in research settings.

The biological activity of 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine has been the subject of numerous studies. Recent research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) with IC50 values in the low micromolar range. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine has also shown promise as a potential therapeutic agent for neurodegenerative diseases. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively reduces neuroinflammation and oxidative stress in animal models of Alzheimer's disease. The results suggest that 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine could be further developed as a novel treatment option for neurodegenerative disorders.

The pharmacokinetic profile of 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine has also been investigated to assess its potential for clinical applications. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity studies on 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine have been conducted to ensure its safety for use in therapeutic applications. In vitro assays using human liver microsomes have demonstrated that the compound does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. Additionally, in vivo studies in rodent models have shown no adverse effects on major organs or physiological parameters at doses up to 100 mg/kg.

The potential applications of 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine extend beyond its direct therapeutic uses. The compound can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of Oxford have utilized this compound as a key intermediate in the development of novel inhibitors targeting specific enzymes involved in cancer progression.

In conclusion, 6-Amino-3-chloro-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1806838-97-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.